Cas no 5427-05-4 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- benzhydryl-o-tolyl sulfone;Benzhydryl-o-tolyl-sulfon;Benzhydryl-o-tolyl-sulfoxid;benzhydryl-o-tolyl sulfoxide;1-BENZHYDRYLSULFONYL-2-METHYL-BENZENE;
- NSC14466
- NSC-14466
- 1-benzhydrylsulfinyl-2-methylbenzene
- 5427-05-4
-
-
- Inchi: InChI=1S/C20H18OS/c1-16-10-8-9-15-19(16)22(21)20(17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15,20H,1H3
- InChI Key: LZSWEPBCCMDOHG-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1S(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 306.10800
- Monoisotopic Mass: 306.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 496.9°C at 760 mmHg
- Flash Point: 254.3°C
- Refractive Index: 1.666
- PSA: 36.28000
- LogP: 5.75790
Related Literature
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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